Cas no 93367-37-4 (4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl-)

• Product Name: 4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl-
• CAS No: 93367-37-4
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 999600
• PubChem ID: 339190
• Update Time: 2025-04-20

4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,3-(hydroxymethyl)-2-phenyl-
• 3-(hydroxymethyl)-2-phenylthiochromen-4-one
• DTXSID40320799
• NSC364544
• 93367-37-4
• 3-(Hydroxymethyl)-2-phenyl-4H-1-benzothiopyran-4-one
• NSC-364544
• 3-Hydroxymethyl-2-phenyl-thiochromen-4-one
• DS-015085

• Inchi： 1S/C16H12O2S/c17-10-13-15(18)12-8-4-5-9-14(12)19-16(13)11-6-2-1-3-7-11/h1-9,17H,10H2
• InChI Key： RQJODNOXRPTMDT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(CO)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.05580079g/mol
• Monoisotopic Mass: 268.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioflavones